Cas no 182317-02-8 (3-Ethoxy-4,5,6,7-tetrahydro-1,2-benzisoxazole)

• Product Name: 3-Ethoxy-4,5,6,7-tetrahydro-1,2-benzisoxazole
• CAS No: 182317-02-8
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 113835
• PubChem ID: 10654638
• Update Time: 2024-02-29

3-Ethoxy-4,5,6,7-tetrahydro-1,2-benzisoxazole Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole,3-ethoxy-4,5,6,7-tetrahydro-
• 3-ethoxy-4,5,6,7-tetrahydro-1,2-benzisoxazole
• 1,2-Benzisoxazole,3-ethoxy-4,5,6,7-tetrahydro-(9CI)
• TVMNGGWODLNFFV-UHFFFAOYSA-N
• 3-ethoxy-4,5,6,7-tetrahydro-1,2-benzoxazole
• 3-Ethoxy-4,5,6,7-tetrahydro-1,2-benzisoxazole

• Inchi： 1S/C9H13NO2/c1-2-11-9-7-5-3-4-6-8(7)12-10-9/h2-6H2,1H3
• InChI Key： TVMNGGWODLNFFV-UHFFFAOYSA-N
• SMILES： O1C2=C(C(=N1)OCC)CCCC2

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.3
• XLogP3: 2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers